Cas no 1081-95-4 (Phosphorothioic acid,O,O-diethyl S-[(2-methyl-1,3-dithiolan-2-yl)methyl] ester (7CI,8CI))

Phosphorothioic acid,O,O-diethyl S-[(2-methyl-1,3-dithiolan-2-yl)methyl] ester (7CI,8CI) structure
1081-95-4 structure
Product Name:Phosphorothioic acid,O,O-diethyl S-[(2-methyl-1,3-dithiolan-2-yl)methyl] ester (7CI,8CI)
CAS No:1081-95-4
MF:C9H19O3PS3
MW:302.414119958878
CID:219796
PubChem ID:70658
Update Time:2025-04-19

Phosphorothioic acid,O,O-diethyl S-[(2-methyl-1,3-dithiolan-2-yl)methyl] ester (7CI,8CI) Chemical and Physical Properties

Names and Identifiers

    • Phosphorothioic acid,O,O-diethyl S-[(2-methyl-1,3-dithiolan-2-yl)methyl] ester (7CI,8CI)
    • 2-(diethoxyphosphorylsulfanylmethyl)-2-methyl-1,3-dithiolane
    • 1081-95-4
    • ENT 27,294
    • Phosphorothioic acid, O,O-diethyl S-((2-methyl-1,3-dithiolan-2-yl)methyl)ester
    • O,O-Diethyl S-((2-methyl-1,3-dithiolan-2-yl)methyl) phosphorothioate
    • B-10423
    • ENT 27294
    • Phosphorothioic acid O,O-diethyl=S-[(2-methyl-1,3-dithiolan-2-yl)methyl] ester
    • DTXSID30148409
    • Stauffer B-10423
    • Inchi: 1S/C9H19O3PS3/c1-4-11-13(10,12-5-2)16-8-9(3)14-6-7-15-9/h4-8H2,1-3H3
    • InChI Key: APVJSTCJOJGSPI-UHFFFAOYSA-N
    • SMILES: S1CCSC1(C)CSP(=O)(OCC)OCC

Computed Properties

  • Exact Mass: 302.02357
  • Monoisotopic Mass: 302.02339498g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 7
  • Complexity: 246
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 111Ų

Experimental Properties

  • PSA: 35.53
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